2-methyl-4-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenyl]-2-butanol

• IUPAC Name: [4-(3-hydroxy-3-methylbutyl)phenyl]-(3-oxa-9-azaspiro[5.5]undecan-9-yl)methanone
• InChI: InChI=1S/C21H31NO3/c1-20(2,24)8-7-17-3-5-18(6-4-17)19(23)22-13-9-21(10-14-22)11-15-25-16-12-21/h3-6,24H,7-16H2,1-2H3
• InChI Key: XLOHIDIWSJUZCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)N2CCC3(CC2)CCOCC3)O
• Molecular Formula: C21H31NO3
• Molecular Weight: 345.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-methyl-4-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenyl]-2-butanol often involves multi-step procedures that can include ring expansion, cyclization, and chlorination processes. For instance, compounds like 2-azaspiro[4.6]undec-7-enes are synthesized through a series of reactions starting from N-tosyl-N-(3-arylpropargyl)-tethered 3-methylcyclohex-2-en-1-ols, indicating a complex synthetic pathway that could be analogous to the synthesis of our compound of interest (Yeh et al., 2012).

Scientific Research Applications

Efficient Stereoselective Synthesis

Research has demonstrated efficient stereoselective synthesis techniques for creating key intermediates for pharmacologically significant compounds, highlighting the potential for creating complex molecules with specific stereochemical configurations. For example, the synthesis of rel-(6S,7S,8S)-7-butyl-8-hydroxy-1-azaspiro[5,5]undecan-2-one, a key intermediate for the synthesis of perhydrohistrionicotoxin, showcases the capabilities in this area (Ibuka et al., 1981).

Analgesic Activity Exploration

The analgesic properties of novel spiro heterocycles have been a subject of study, providing insights into the potential therapeutic applications of these compounds. Research into 2-amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds has revealed significant activity in pain relief assays, pointing to the importance of the 2-amino-1,3-thiazine ring system and the spiroannulated ether ring for their analgesic properties (Cohen et al., 1978).